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Compound of Interest

Compound Name: 1-Benzoylpyrrolidine-2,5-dione

Cat. No.: B1596287

1-Benzoylpyrrolidine-2,5-dione, also widely known as N-Benzoylsuccinimide, is a key organic
compound featuring a succinimide ring acylated with a benzoyl group. This structure imparts
unique chemical properties that make it a valuable reagent and building block in synthetic and
medicinal chemistry. The pyrrolidine-2,5-dione (succinimide) core is a privileged scaffold found
in numerous biologically active molecules, recognized for its role in developing anticonvulsant,
anti-inflammatory, and anticancer agents.[1][2][3] The addition of the N-benzoyl group
significantly influences the molecule's reactivity, creating a highly effective acyl-transfer agent.

[4][5]

A critical feature of N-acylsuccinimides like 1-benzoylpyrrolidine-2,5-dione is the inherent
strain and distortion of the amide bond. X-ray diffraction studies have revealed a significant
twist in the N—C(O) amide bond, which disrupts typical amide resonance and destabilizes the
ground state.[6] This "half-twist" of the amide bond activates the N—C bond, rendering the
molecule a superior acyl electrophile for a variety of transformations, including cross-coupling
reactions.[4][6] This guide provides a comprehensive overview of its fundamental properties,
synthesis, reactivity, and applications, offering field-proven insights for its effective utilization in
research and development.

Physicochemical and Structural Properties

1-Benzoylpyrrolidine-2,5-dione is typically a white crystalline powder under standard
conditions.[7] Its core properties are summarized below, providing essential data for
experimental design and handling.
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Property Value Source(s)
CAS Number 6343-27-7 [71[8][9][10]
Molecular Formula C11H9NOs [7109]
Molecular Weight 203.19 g/mol [O][11]
IUPAC Name 1-benzoylpyrrolidine-2,5-dione [71[10][12]
Synonyms N-Benzoylsuccinimide [9][12]

Physical Form

Crystals or powder

[7](8]

Appearance White [7]
Melting Point 122.0-132.0 °C [7]

) >95-98% (typical commercial
Purity [8][9]

grades)

Storage Conditions

Room Temperature, Sealed in

dry conditions

[8]1°]

Topological Polar Surface Area
(TPSA)

54.45 Az

[°]

logP

0.9758

[9]

Synthesis and Mechanistic Insight

The primary synthesis route for 1-benzoylpyrrolidine-2,5-dione involves the direct

nucleophilic acyl substitution of an acyl chloride with succinimide.[6] This method is efficient

and straightforward, leveraging the nucleophilicity of the succinimide nitrogen and the

electrophilicity of the benzoyl chloride carbonyl carbon.

General Synthesis Workflow

The diagram below illustrates the typical laboratory-scale synthesis of 1-Benzoylpyrrolidine-

2,5-dione.
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Caption: Workflow for the synthesis of 1-Benzoylpyrrolidine-2,5-dione.
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Detailed Experimental Protocol: Synthesis of 1-
Benzoylpyrrolidine-2,5-dione

This protocol describes a representative procedure based on the acylation of succinimide.
Materials:

e Succinimide

» Benzoyl chloride

o Triethylamine (or another suitable base)

o Anhydrous Tetrahydrofuran (THF) or Chloroform

o Saturated sodium bicarbonate solution

e Brine

¢ Anhydrous magnesium sulfate (MgSOQOa)

o Ethanol (for recrystallization)

o Standard laboratory glassware, magnetic stirrer, and ice bath
Procedure:

¢ Reactant Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert
atmosphere (e.g., nitrogen), dissolve succinimide in anhydrous THF.

o Base Addition: Add triethylamine to the solution. The base acts as a scavenger for the HCI
generated during the reaction.

e Acylation: Cool the flask in an ice bath to 0°C. Add benzoyl chloride dropwise to the stirred
solution over 15-20 minutes.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Stir for 4-6 hours or until TLC analysis indicates the
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consumption of starting material.
o Work-up:

o Filter the reaction mixture to remove the triethylamine hydrochloride salt that has
precipitated.

o Transfer the filtrate to a separatory funnel and wash sequentially with saturated sodium
bicarbonate solution and brine.

o Dry the organic layer over anhydrous MgSOea.
 Purification:

o Filter off the drying agent and concentrate the organic solvent under reduced pressure to
obtain the crude product.

o Recrystallize the crude solid from a suitable solvent system, such as ethanol, to yield pure
1-benzoylpyrrolidine-2,5-dione as a crystalline solid.

o Characterization: Confirm the identity and purity of the product using analytical techniques
such as *H NMR, 3C NMR, FT-IR, and melting point analysis.

Reactivity and Chemical Behavior

The chemical utility of 1-benzoylpyrrolidine-2,5-dione stems from its function as a potent
acylating agent. The succinimide moiety serves as an effective leaving group, facilitating the
transfer of the benzoyl group to various nucleophiles.

Acyl Transfer to Nucleophiles

The compound readily acylates primary and secondary amines to form amides.[13] This
reactivity is crucial for peptide synthesis and the modification of amine-containing molecules.
[14] The reaction proceeds via a nucleophilic acyl substitution mechanism where the amine
attacks the highly electrophilic benzoyl carbonyl carbon.

Caption: General acylation reaction of an amine with 1-benzoylpyrrolidine-2,5-dione.
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Role in Cross-Coupling Reactions

A significant advancement in the application of N-acylsuccinimides is their use as acyl-transfer
reagents in transition-metal-catalyzed cross-coupling reactions. Specifically, they are effective
in palladium-catalyzed Suzuki-Miyaura reactions for the synthesis of ketones.[4][5] The ground-
state destabilization of the amide bond allows for selective oxidative addition of the palladium
catalyst into the N—C(O) bond, a step that is typically challenging with conventional, stable
amides.[4][6] This methodology offers a user-friendly and stable alternative to other acylating
agents like acyl chlorides.[4][5]

Applications in Drug Development and Medicinal
Chemistry

While specific therapeutic applications of 1-benzoylpyrrolidine-2,5-dione itself are not
extensively documented, its core scaffold, pyrrolidine-2,5-dione, is a cornerstone in medicinal
chemistry.[1] Derivatives of this scaffold are known to exhibit a wide range of biological
activities.

e Anticonvulsant Agents: The succinimide ring is a classic pharmacophore for anticonvulsant
drugs, with derivatives showing efficacy in various seizure models.[3]

» Anti-inflammatory Agents: Recent research has focused on synthesizing pyrrolidine-2,5-
dione derivatives as multi-target anti-inflammatory agents, showing inhibition of COX-1/2 and
5-lipoxygenase.[15]

o Cancer Research: The scaffold is being explored for developing novel anticancer
therapeutics, including inhibitors of indoleamine 2,3-dioxygenase-1 (IDO1), an important
target in immuno-oncology.[16]

The utility of 1-benzoylpyrrolidine-2,5-dione in this field lies in its capacity as a versatile
synthetic intermediate. Its ability to participate in C-C bond-forming reactions like the Suzuki-
Miyaura coupling allows for the construction of complex ketone-containing molecules, which
are themselves important pharmacophores in various drug classes.[4][5][17]

Safety and Handling
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1-Benzoylpyrrolidine-2,5-dione should be handled with appropriate laboratory precautions. It
is classified with the GHSO7 pictogram, indicating it can cause skin irritation (H315), serious
eye irritation (H319), and may cause respiratory irritation (H335).[8]

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab
coat. Use in a well-ventilated area or under a chemical fume hood.

» Handling: Avoid breathing dust. Avoid contact with skin and eyes.
o Storage: Keep the container tightly closed in a dry and well-ventilated place.

Always consult the most current Safety Data Sheet (SDS) from the supplier before handling the
compound.

Conclusion

1-Benzoylpyrrolidine-2,5-dione is more than a simple chemical; it is a strategically activated
acylating agent with significant potential in organic synthesis and drug discovery. Its unique
structural feature—a twisted amide bond—renders it highly reactive under controlled
conditions, enabling efficient acyl transfer and participation in modern cross-coupling
methodologies. For researchers and drug development professionals, understanding the
fundamental properties and reactivity of this compound opens avenues for the synthesis of
novel amides, complex ketones, and diverse molecular architectures with potential therapeutic
value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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